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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of magnesium nitrate
hexahydrate (Mg(NOs)2:6H20) in ethanol. Magnesium nitrate hexahydrate, a stable
hydrated salt of magnesium nitrate, is utilized in various chemical and pharmaceutical
applications where its solubility in non-aqueous solvents is a critical parameter.[1][2] This
document compiles available quantitative solubility data, details common experimental
protocols for its determination, and presents a visual representation of the experimental
workflow.

Physicochemical Properties

Magnesium nitrate hexahydrate is a colorless, monoclinic crystalline solid.[3] It is known to
be highly soluble in water and also exhibits significant solubility in ethanol.[1][2][4][5] The
anhydrous form is hygroscopic and will readily absorb atmospheric moisture to form the
hexahydrate.[1][2]

Property Value

Molar Mass 256.41 g/mol [2][3]
Melting Point 89 °C[2]

Density 1.464 g/cm3 (at 20°C)[3]
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Quantitative Solubility Data

The solubility of magnesium nitrate hexahydrate in ethanol demonstrates a positive
correlation with temperature. As the temperature of the ethanol increases, the amount of
magnesium nitrate hexahydrate that can be dissolved also increases. The following table
summarizes the available quantitative data.

Temperature (°C) Solubility (g / 100 g of ethanol)
0 1.5[3]

20 3.1[3]

40 10.9[3]

60 24.2[3]

Experimental Protocols for Solubility Determination

The determination of the solubility of an inorganic salt like magnesium nitrate hexahydrate in
an organic solvent such as ethanol is typically achieved through an isothermal equilibrium
method, often referred to as the shake-flask method. This can be followed by gravimetric or
spectroscopic analysis to quantify the solute concentration.

Isothermal Equilibrium (Shake-Flask) Method

This is a widely accepted and reliable method for determining the thermodynamic solubility of a
compound in a solvent.

1. Preparation of a Saturated Solution:

e An excess amount of magnesium nitrate hexahydrate is added to a known volume or
mass of ethanol in a sealed, airtight container (e.g., a screw-cap flask or vial). The presence
of undissolved solid is crucial to ensure saturation.

e The container is placed in a constant-temperature bath or incubator and agitated using a
mechanical shaker or magnetic stirrer.
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The mixture is agitated for a sufficient duration (typically 24-72 hours) to ensure that
equilibrium between the dissolved and undissolved solute is reached. This can be verified by
measuring the concentration of the supernatant at different time points until a constant value
IS achieved.

. Phase Separation:

Once equilibrium is established, the agitation is stopped, and the undissolved solid is
allowed to settle.

A sample of the supernatant (the clear, saturated solution) is carefully withdrawn using a pre-
heated or pre-cooled syringe to the experimental temperature to avoid precipitation.

The withdrawn sample is immediately filtered through a membrane filter (e.g., 0.45 um) to
remove any remaining solid particles.

Analytical Quantification

a) Gravimetric Analysis:

This method is straightforward and relies on the precise measurement of mass.

A known volume or mass of the clear, saturated filtrate is transferred to a pre-weighed, dry
evaporating dish.

The ethanol is carefully evaporated from the solution at a controlled temperature (e.g., in a
drying oven below the decomposition temperature of the salt).

Once all the ethanol has evaporated, the evaporating dish containing the dry magnesium
nitrate hexahydrate residue is cooled in a desiccator and then weighed.

The mass of the dissolved salt is determined by subtracting the initial mass of the empty dish
from the final mass of the dish with the residue.

The solubility is then calculated and expressed as grams of solute per 100 grams of solvent.

b) Spectroscopic Analysis (Alternative Method):
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For compounds with a suitable chromophore, UV-Vis spectroscopy can be employed. However,
as simple inorganic salts like magnesium nitrate do not absorb in the UV-Vis range, this method
would require the formation of a colored complex or the use of indirect methods, making it less
common for this specific application.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the determination of magnesium
nitrate hexahydrate solubility in ethanol using the isothermal equilibrium and gravimetric
analysis method.

Isothermal
Equilibration
(24-72h)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomus.edu.ig [uomus.edu.iq]

2. Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate
method in early drug discovery - PubMed [pubmed.ncbi.nim.nih.gov]

3. benchchem.com [benchchem.com]

4. pharmacyjournal.info [pharmacyjournal.info]

5. A Rapid Spectrophotometric Method for Quantitative Determination of Ethanol in
Fermentation Products — Oriental Journal of Chemistry [orientjchem.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b080624?utm_src=pdf-body
https://www.benchchem.com/product/b080624?utm_src=pdf-body
https://www.benchchem.com/product/b080624?utm_src=pdf-body-img
https://www.benchchem.com/product/b080624?utm_src=pdf-custom-synthesis
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://pubmed.ncbi.nlm.nih.gov/25740159/
https://pubmed.ncbi.nlm.nih.gov/25740159/
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Solubility_of_N_Methyl_m_toluidine_in_Organic_Solvents.pdf
https://www.pharmacyjournal.info/archives/2021.v1.i1.A.16
https://www.orientjchem.org/vol35no2/a-rapid-spectrophotometric-method-for-quantitative-determination-of-ethanol-in-fermentation-products/
https://www.orientjchem.org/vol35no2/a-rapid-spectrophotometric-method-for-quantitative-determination-of-ethanol-in-fermentation-products/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [The Solubility of Magnesium Nitrate Hexahydrate in
Ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080624#solubility-of-magnesium-nitrate-
hexahydrate-in-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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